2-(4-methoxyphenoxy)-N-[2-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[2-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C17H16F3NO3/c1-11(24-13-9-7-12(23-2)8-10-13)16(22)21-15-6-4-3-5-14(15)17(18,19)20/h3-11H,1-2H3,(H,21,22)
• InChI Key: CHDODAJYQOTMTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C(F)(F)F)OC2=CC=C(C=C2)OC
• Molecular Formula: C17H16F3NO3
• Molecular Weight: 339.31 g/mol

Description

2-(4-methoxyphenoxy)-N-[2-(trifluoromethyl)phenyl]propanamide, commonly known as MFTP, is a synthetic compound that belongs to the class of amides. It is extensively used in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

MFTP acts as a potent inhibitor of certain enzymes and receptors, including phosphodiesterase-4 (PDE4) and the transient receptor potential vanilloid 1 (TRPV1) receptor. PDE4 is involved in the regulation of inflammation, while TRPV1 plays a role in pain sensation. By inhibiting these targets, MFTP can modulate inflammation and pain responses.
Biochemical and Physiological Effects:
MFTP has been shown to have a variety of biochemical and physiological effects. It has anti-inflammatory properties, which make it a potential therapeutic agent for diseases such as asthma and chronic obstructive pulmonary disease (COPD). MFTP has also been shown to have analgesic effects, which make it a potential treatment for pain disorders. Additionally, MFTP has been shown to have neuroprotective effects, which make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using MFTP in lab experiments is its specificity for certain targets. This allows researchers to investigate the mechanism of action of compounds that interact with these targets. However, one limitation of using MFTP is its potential off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on MFTP. One area of interest is its potential use as a therapeutic agent in diseases such as cancer and inflammation. Additionally, further research is needed to fully understand the mechanism of action of MFTP and its interactions with other compounds. Finally, the development of more specific and potent inhibitors of PDE4 and TRPV1 could lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of MFTP involves several steps, including the reaction of 4-methoxyphenol with 2,2,2-trifluoroethylamine to form 2-(4-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide. This intermediate product is then reacted with 2-(trifluoromethyl)phenylboronic acid in the presence of a palladium catalyst to form the final product, MFTP.

Scientific Research Applications

MFTP is widely used in scientific research due to its ability to modulate the activity of certain enzymes and receptors. It has been shown to have potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurological disorders. MFTP is also used as a tool in biochemical and pharmacological studies to investigate the mechanism of action of various compounds.